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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625 Get Quote

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and drug development professionals now have

access to a comprehensive technical guide detailing the mass spectrum and nuclear magnetic

resonance (NMR) data for arachidyl arachidate. This in-depth whitepaper provides a thorough

analysis of the spectroscopic characteristics of this long-chain wax ester, complete with

detailed experimental protocols and data interpretation.

Arachidyl arachidate (C40H80O2), also known as icosyl icosanoate, is a saturated wax ester

composed of arachidic acid (a 20-carbon saturated fatty acid) and arachidyl alcohol (a 20-

carbon saturated fatty alcohol). Its high molecular weight and nonpolar nature present unique

challenges for analytical characterization. This guide aims to provide the necessary data and

methodologies to confidently identify and quantify this compound in various matrices.

Mass Spectrometry Analysis
The mass spectral analysis of arachidyl arachidate provides key information for its

identification and structural elucidation. Both Electron Ionization (EI) and Electrospray

Ionization (ESI) techniques can be employed, each offering distinct fragmentation patterns.

Predicted Mass Spectrum Data for Arachidyl Arachidate (EI-MS)
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m/z Proposed Fragment Description

592 [M]⁺• Molecular Ion

313 [C20H39O2]⁺
Acylium ion from Arachidic

Acid

295 [C20H39]⁺
Alkyl radical cation from

Arachidyl Alcohol

281 [C20H41]⁺ Alkyl ion from Arachidyl Alcohol

Note: The molecular ion may be of low abundance in EI-MS due to extensive fragmentation.

Predicted Mass Spectrum Data for Arachidyl Arachidate (ESI-MS/MS)

In Electrospray Ionization, arachidyl arachidate is typically observed as an adduct, such as

[M+NH₄]⁺ or [M+Na]⁺. Tandem mass spectrometry (MS/MS) of the precursor ion yields

characteristic product ions.

Precursor Ion (m/z) Product Ion (m/z) Proposed Fragment Description

610.7 ([M+NH₄]⁺) 314.3 [C20H40O2+H]⁺
Protonated Arachidic

Acid

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of

arachidyl arachidate. Due to the long saturated chains, the spectra are relatively simple but

show characteristic signals for the ester functional group and the terminal methyl groups.

Predicted ¹H NMR Data for Arachidyl Arachidate (Solvent: CDCl₃)
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Chemical Shift (ppm) Multiplicity Integration Assignment

~4.05 t 2H -O-CH₂-CH₂-

~2.28 t 2H -CH₂-COO-

~1.62 m 4H
-O-CH₂-CH₂- and -

CH₂-CH₂-COO-

~1.25 s (br) 64H
-(CH₂)₁₆- (in both

chains)

~0.88 t 6H
-CH₃ (terminal

methyls)

Predicted ¹³C NMR Data for Arachidyl Arachidate (Solvent: CDCl₃)

Chemical Shift (ppm) Assignment

~173.9 C=O (Ester carbonyl)

~64.4 -O-CH₂-

~34.4 -CH₂-COO-

~31.9 Methylene adjacent to terminal methyl

~29.7 Bulk -(CH₂)n-

~29.3 Methylene in the alcohol chain

~28.7 Methylene in the acid chain

~25.9 Methylene β to the ester oxygen

~25.0 Methylene β to the carbonyl

~22.7 Methylene adjacent to terminal methyl

~14.1 -CH₃ (Terminal methyl)

Experimental Protocols
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Mass Spectrometry (GC-MS)
Sample Preparation: Dissolve 1 mg of the arachidyl arachidate sample in 1 mL of a non-

polar solvent such as hexane or chloroform.

Instrumentation:

Gas Chromatograph: Equipped with a high-temperature capillary column (e.g., DB-5ht, 30

m x 0.25 mm i.d., 0.1 µm film thickness).

Injector: Split/splitless injector, operated in splitless mode.

Mass Spectrometer: Quadrupole or Time-of-Flight (TOF) mass analyzer.

GC Conditions:

Injector Temperature: 340 °C.

Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to

340 °C at 10 °C/min, and hold for 15 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 50-700.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 10-20 mg of the arachidyl arachidate sample in

approximately 0.7 mL of deuterated chloroform (CDCl₃). Transfer the solution to a 5 mm

NMR tube.
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Instrumentation:

NMR Spectrometer: 400 MHz or higher field strength spectrometer.

¹H NMR Acquisition Parameters:

Pulse Sequence: Standard single-pulse sequence.

Number of Scans: 16-32.

Relaxation Delay: 2 seconds.

Spectral Width: 16 ppm.

¹³C NMR Acquisition Parameters:

Pulse Sequence: Proton-decoupled single-pulse sequence.

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 5 seconds.

Spectral Width: 240 ppm.

Visualization of Analytical Workflow
The following diagrams illustrate the general workflow for the analysis of arachidyl arachidate
and the logical process of data interpretation.
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Analytical workflow for arachidyl arachidate.
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Mass Spectrometry Data

NMR Data
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Logical flow of data interpretation.

This technical guide provides a foundational resource for the analysis of arachidyl arachidate.

The presented data and protocols are intended to assist researchers in the accurate

identification and characterization of this and similar long-chain wax esters.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Arachidyl
Arachidate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619625#mass-spectrum-and-nmr-data-for-
arachidyl-arachidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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